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Compound of Interest

Compound Name: (3R,5S)-5-O-DMT-3-pyrrolidinol

Cat. No.: B2452188 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like (3R,5S)-5-O-DMT-3-pyrrolidinol are paramount

for ensuring laboratory safety and environmental protection. This guide provides a detailed,

step-by-step protocol for the safe disposal of (3R,5S)-5-O-DMT-3-pyrrolidinol, synthesized

from available safety data and general chemical waste management principles.

Hazard Profile and Safety Summary
(3R,5S)-5-O-DMT-3-pyrrolidinol is a fine chemical utilized in the synthesis of various

compounds, including nucleic acids.[1][2] Its chemical structure, featuring a pyrrolidinol ring

and a dimethoxytrityl (DMT) protecting group, informs its hazard profile. While a specific Safety

Data Sheet (SDS) detailing its complete toxicological and ecological properties is not always

readily available, data for the compound and its structural analogs, such as 3-pyrrolidinol,

provide essential safety information.

The compound is classified as hazardous with the following hazard statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][3][4]

H319: Causes serious eye irritation.[1][3][4]

H335: May cause respiratory irritation.[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2452188?utm_src=pdf-interest
https://www.benchchem.com/product/b2452188?utm_src=pdf-body
https://www.benchchem.com/product/b2452188?utm_src=pdf-body
https://www.benchchem.com/product/b2452188?utm_src=pdf-body
https://www.biosynth.com/p/FB158939/151953-64-9-3r5s-5-o-dmt-3-pyrrolidinol
https://www.medchemexpress.com/3r-5s-5-o-dmt-3-pyrrolidinol.html
https://www.biosynth.com/p/FB158939/151953-64-9-3r5s-5-o-dmt-3-pyrrolidinol
https://www.biosynth.com/p/FB158939/151953-64-9-3r5s-5-o-dmt-3-pyrrolidinol
https://www.echemi.com/sds/3-pyrrolidinol-pid_Seven42236.html
https://www.fishersci.ie/store/msds?partNumber=10536864&countryCode=IE&language=en
https://www.biosynth.com/p/FB158939/151953-64-9-3r5s-5-o-dmt-3-pyrrolidinol
https://www.echemi.com/sds/3-pyrrolidinol-pid_Seven42236.html
https://www.fishersci.ie/store/msds?partNumber=10536864&countryCode=IE&language=en
https://www.biosynth.com/p/FB158939/151953-64-9-3r5s-5-o-dmt-3-pyrrolidinol
https://www.echemi.com/sds/3-pyrrolidinol-pid_Seven42236.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2452188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to precautionary statements is crucial for safe handling and disposal.[1][3][5]

Quantitative Data Summary
For clarity, the key hazard and precautionary codes associated with (3R,5S)-5-O-DMT-3-
pyrrolidinol are summarized in the table below.
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GHS Hazard Class Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed.[1]

Skin Corrosion/Irritation H315 Causes skin irritation.[1][3][4]

Serious Eye Damage/Eye

Irritation
H319

Causes serious eye irritation.

[1][3][4]

Specific target organ toxicity —

Single exposure
H335

May cause respiratory

irritation.[1][3]

Precautionary Statement Code Description

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1]

Prevention P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Response P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[1]

Response P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1][3]

[5]

Response P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][3][5]

Disposal P501

Dispose of contents/container

to an appropriate treatment

and disposal facility in

accordance with applicable

laws and regulations.[1][3][5]
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Experimental Protocol: Disposal Procedures
The following protocol outlines the necessary steps for the proper disposal of (3R,5S)-5-O-
DMT-3-pyrrolidinol, whether in solid form or in solution.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure the

following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from skin contact.

Respiratory Protection: If handling as a fine powder or in a poorly ventilated area, a NIOSH-

approved respirator is recommended.

2. Waste Segregation and Collection:

Solid Waste:

Collect any solid (3R,5S)-5-O-DMT-3-pyrrolidinol waste, including contaminated

consumables (e.g., weighing paper, pipette tips), in a dedicated, clearly labeled hazardous

waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure lid.

Label the container as "Hazardous Waste" and include the full chemical name: "(3R,5S)-5-
O-DMT-3-pyrrolidinol".

Liquid Waste:

If the compound is in solution, collect the liquid waste in a separate, labeled hazardous

waste container suitable for liquid chemical waste.

Do not mix with other incompatible waste streams.
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The container should be clearly labeled as "Hazardous Waste" with the full chemical name

and approximate concentration.

3. Spill Management:

In the event of a small spill:

Absorb the material with an inert absorbent (e.g., vermiculite, sand, or commercial sorbent

pads).

Wearing appropriate PPE, carefully sweep or scoop the absorbed material into the

designated solid hazardous waste container.

Clean the spill area with a suitable solvent (e.g., ethanol) and then with soap and water.

Collect all cleaning materials as hazardous waste.

4. Final Disposal:

Do not dispose of this chemical down the drain or in regular trash.

Store the sealed and labeled hazardous waste containers in a designated, secure area away

from incompatible materials.

Arrange for pickup and disposal by a licensed hazardous waste management company.

Follow all local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

(3R,5S)-5-O-DMT-3-pyrrolidinol.
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Disposal Workflow for (3R,5S)-5-O-DMT-3-pyrrolidinol
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Caption: Disposal decision workflow for (3R,5S)-5-O-DMT-3-pyrrolidinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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